![molecular formula C21H26N2O3 B5730033 N-benzyl-1-(2-furoyl)-N-isopropylpiperidine-4-carboxamide](/img/structure/B5730033.png)
N-benzyl-1-(2-furoyl)-N-isopropylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-1-(2-furoyl)-N-isopropylpiperidine-4-carboxamide, also known as Loperamide, is a synthetic opioid drug used to treat diarrhea. It was first synthesized in 1969 by Paul Janssen, a Belgian chemist. Loperamide is a potent anti-diarrheal agent that acts by slowing down the movement of the intestines, thereby reducing the frequency of bowel movements.
Mechanism of Action
N-benzyl-1-(2-furoyl)-N-isopropylpiperidine-4-carboxamide acts by binding to the mu-opioid receptors in the gut, thereby reducing the secretion of fluid and electrolytes into the intestinal lumen. This results in a reduction in the frequency and volume of bowel movements. This compound does not cross the blood-brain barrier, and therefore has no central nervous system effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the tone and amplitude of the anal sphincter, reduce the tone of the rectum, and increase the transit time of fecal matter through the colon. This compound has also been shown to decrease the activity of the myenteric plexus, which is responsible for regulating intestinal motility.
Advantages and Limitations for Lab Experiments
N-benzyl-1-(2-furoyl)-N-isopropylpiperidine-4-carboxamide has several advantages for use in laboratory experiments. It is a potent and selective mu-opioid receptor agonist, and is relatively easy to synthesize. However, there are also some limitations to its use. This compound has a narrow therapeutic index, which means that the dose must be carefully controlled to avoid toxicity. In addition, the anti-diarrheal effects of loperamide can be variable and may depend on the underlying cause of the diarrhea.
Future Directions
There are several areas of future research that could be pursued with regards to loperamide. One area of interest is the potential use of loperamide in the treatment of other gastrointestinal disorders, such as inflammatory bowel disease. Another area of research could be the development of novel loperamide analogs with improved selectivity and efficacy. Finally, the mechanisms underlying the anti-diarrheal effects of loperamide could be further elucidated to improve our understanding of its pharmacology.
Synthesis Methods
N-benzyl-1-(2-furoyl)-N-isopropylpiperidine-4-carboxamide is synthesized from the precursor compound, 4-cyano-2-dimethylamino-4,4-diphenylbutane. The synthesis involves several steps, including reduction of the cyano group to an amine, followed by acylation with furoyl chloride and subsequent reduction of the resulting amide to the corresponding carboxamide. The final step involves benzylating the piperidine nitrogen with benzyl chloride.
Scientific Research Applications
N-benzyl-1-(2-furoyl)-N-isopropylpiperidine-4-carboxamide has been extensively studied for its anti-diarrheal properties. It is widely used in clinical practice to manage acute and chronic diarrhea. This compound has also been investigated for its potential use in the treatment of other gastrointestinal disorders, such as irritable bowel syndrome and inflammatory bowel disease.
properties
IUPAC Name |
N-benzyl-1-(furan-2-carbonyl)-N-propan-2-ylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-16(2)23(15-17-7-4-3-5-8-17)20(24)18-10-12-22(13-11-18)21(25)19-9-6-14-26-19/h3-9,14,16,18H,10-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYBUPQNYDSMDCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC1=CC=CC=C1)C(=O)C2CCN(CC2)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.